Cas no 2649074-80-4 (4-(isocyanatomethyl)-1,1-dimethylcyclohexane)

4-(isocyanatomethyl)-1,1-dimethylcyclohexane structure

2649074-80-4 structure

Product Name:4-(isocyanatomethyl)-1,1-dimethylcyclohexane

CAS No:2649074-80-4

Molecular Formula:C₁₀H₁₇NO

Molecular Weight:167.248082876205

CID:6539728

PubChem ID:88189348

4-(isocyanatomethyl)-1,1-dimethylcyclohexane Properties

Names and Identifiers

- 4-(isocyanatomethyl)-1,1-dimethylcyclohexane
- EN300-1856101
- 2649074-80-4
- SCHEMBL7709264
- InChIKey： HSJYVBXQPFFYHZ-UHFFFAOYSA-N
- Inchi： 1S/C10H17NO/c1-10(2)5-3-9(4-6-10)7-11-8-12/h9H,3-7H2,1-2H3
- SMILES： O=C=NCC1CCC(C)(C)CC1

Computed Properties

Exact Mass: 167.131014166g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 167.131014166g/mol
Heavy Atom Count: 12
Complexity: 182
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 29.4Å²

4-(isocyanatomethyl)-1,1-dimethylcyclohexane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1856101-0.05g	4-(isocyanatomethyl)-1,1-dimethylcyclohexane	2649074-80-4		0.05g	$768.0	2023-09-18

4-(isocyanatomethyl)-1,1-dimethylcyclohexane Related Literature

1. Thermodynamic properties of neutral and charged oxygen vacancies in BaZrO3 based on first principles phonon calculations

Tor S. Bjørheim,Marco Arrigoni,Denis Gryaznov,Joachim Maier Phys. Chem. Chem. Phys., 2015,17, 20765-20774
2. Application of a hole transporting organic interlayer in graphene oxide/single walled carbon nanotube–silicon heterojunction solar cells†

LePing Yu,Munkhbayar Batmunkh,Tom Grace,Mahnaz Dadkhah,Cameron Shearer,Joseph Shapter J. Mater. Chem. A, 2017,5, 8624-8634
3. Design of hollow spherical Co@hsZSM5@metal dual-layer nanocatalysts for tandem CO2 hydrogenation to increase C2+ hydrocarbon selectivity†

Hua Chun Zeng J. Mater. Chem. A, 2020,8, 12757-12766
4. Electronic structure engineering of tin telluride through co-doping of bismuth and indium for high performance thermoelectrics: a synergistic effect leading to a record high room temperature ZT in tin telluride†

U. Sandhya Shenoy,D. Krishna Bhat J. Mater. Chem. C, 2019,7, 4817-4821
5. Second harmonic generation from the novel polar polymorph α/β-BaTeMo2O9 phases†‡

RSC Adv., 2015,5, 70992-71001
6. Nonenzymic polycyclisation of analogues of oxidosqualene with a preformed C-ring†

Johan M. Winne,Pierre J. De Clercq,Marco Milanesio,Davide Viterbo Org. Biomol. Chem., 2008,6, 1918-1925
7. Low Pressure Inductively Coupled Plasma Ion Source for Molecular and Atomic Mass Spectrometry: The Effect of Reagent Gases

J. Anal. At. Spectrom., 1997,12, 1263-1269
8. Inside front cover

Integr. Biol., 2013,5, 2-2
9. Electron transport through carbon nanotube intramolecular heterojunctions with peptide linkages

Sang Uck Lee,Mohammad Khazaei,Fabio Pichierri,Yoshiyuki Kawazoe Phys. Chem. Chem. Phys., 2008,10, 5225-5231
10. Pentavalent uranium chemistry—synthetic pursuit of a rare oxidation state

Christopher R. Graves,Jaqueline L. Kiplinger Chem. Commun., 2009, 3831-3853

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

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